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Compound of Interest

Compound Name: 2-Amino-5-acetylpyridine

Cat. No.: B012908 Get Quote

2-Amino-5-acetylpyridine is a heterocyclic organic compound that serves as a critical

intermediate and building block in medicinal chemistry and drug development.[1] Its unique

structure, featuring a pyridine ring substituted with both an amino and an acetyl group, makes it

a versatile precursor for synthesizing a wide range of more complex molecules, including those

with potential antibacterial, anti-inflammatory, and anti-tumor properties.[1] Given its utility and

increasing presence in research laboratories, a comprehensive understanding of its safe

handling is paramount for protecting researchers and ensuring the integrity of experimental

outcomes.

This guide provides a technical overview of the safety protocols, handling procedures, and

emergency responses necessary when working with 2-Amino-5-acetylpyridine. It is designed

for researchers, scientists, and drug development professionals who may handle this

compound, from milligram-scale synthesis to larger-scale applications.

Section 1: Hazard Identification and Comprehensive
Risk Assessment
A thorough risk assessment is the foundation of safe laboratory practice. 2-Amino-5-
acetylpyridine is classified as a hazardous substance, and understanding its specific risks is

the first step in mitigating them.[2] The primary hazards are associated with irritation and acute

toxicity if improperly handled.[3]
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GHS Hazard Classification: The Globally Harmonized System of Classification and Labelling of

Chemicals (GHS) provides a universal framework for hazard communication. 2-Amino-5-
acetylpyridine is typically accompanied by the GHS07 pictogram (Exclamation Mark) and the

signal word "Warning".

The following hazard statements (H-statements) apply:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3][4]

H319: Causes serious eye irritation.[3][4]

H335: May cause respiratory irritation.[3][4]

These classifications necessitate careful handling to avoid all routes of exposure: ingestion,

skin contact, eye contact, and inhalation.[5] The causality is clear: the chemical's properties

can provoke a harmful biological response upon contact with or entry into the body.

Data Presentation: Physicochemical and Safety Data
For ease of reference, the key identifying and safety information for 2-Amino-5-acetylpyridine
is summarized below.
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Property Value Source(s)

CAS Number 19828-20-7 [3]

Molecular Formula C₇H₈N₂O [3]

Molecular Weight 136.15 g/mol [3]

Appearance
White to yellow crystalline

powder/solid
[1]

Boiling Point 332.4 °C at 760 mmHg

Signal Word Warning [3]

GHS Pictogram GHS07 (Exclamation Mark)

Hazard Statements H302, H315, H319, H335

Section 2: Engineering Controls and Personal
Protective Equipment (PPE)
The hierarchy of controls dictates that engineering controls are the first line of defense,

followed by administrative controls and, finally, Personal Protective Equipment (PPE). This

multi-layered approach provides robust protection.

Engineering Controls: The Primary Barrier
Engineering controls are physical changes to the workspace that isolate personnel from

hazards.

Chemical Fume Hood: All handling of 2-Amino-5-acetylpyridine powder must be conducted

in a certified chemical fume hood.[6] This is a mandatory control to mitigate the risk of

respiratory tract irritation (H335) by containing and exhausting any airborne dust or vapors.

[3][4]

Ventilation: The laboratory should be well-ventilated to prevent the accumulation of any

vapors or dusts that might escape primary containment.[6][7]
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Eyewash Stations and Safety Showers: These must be readily accessible and located near

the workstation.[7][8] Their proximity is critical for immediate decontamination in the event of

an accidental splash.

Personal Protective Equipment (PPE): The Last Line of
Defense
PPE is not a substitute for robust engineering controls but is essential for protecting against

direct contact. The selection of PPE must be deliberate and based on the specific hazards of

the compound.
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PPE Category
Specification and
Rationale

Source(s)

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene).

Latex gloves are not

recommended.[6] Gloves must

be inspected before use and

removed properly to avoid skin

contact. Contaminated gloves

must be disposed of as

hazardous waste.[9]

[4][6]

Eye Protection

Chemical splash goggles or

safety glasses with side

shields are mandatory.[4] If

there is a significant splash

risk, a full-face shield should

be worn in addition to goggles.

This is to prevent serious eye

irritation (H319).[3][10]

[4][7]

Skin and Body Protection

A laboratory coat must be worn

at all times.[6] Additional

protective clothing, such as

boots or an apron, may be

necessary depending on the

scale of the operation.[4]

[4][6]

Respiratory Protection

Under normal conditions within

a fume hood, respiratory

protection is not typically

required. However, if

engineering controls are not

sufficient or during a large spill

cleanup, a NIOSH-approved

respirator should be used.[4]

[10]

[4][10]
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Section 3: Standard Operating Procedure (SOP) for
Safe Handling
Adherence to a standardized protocol is crucial for minimizing risk. The following step-by-step

methodology outlines the safe handling of solid 2-Amino-5-acetylpyridine.

Experimental Protocol: Weighing and Transferring the
Solid Compound

Preparation: 1.1. Don all required PPE as specified in Section 2.2. 1.2. Ensure the chemical

fume hood is operational and the sash is at the appropriate working height. 1.3. Designate a

specific work area within the fume hood for the handling procedure. 1.4. Place a plastic-

backed absorbent liner on the work surface to contain any minor spills. 1.5. Assemble all

necessary equipment (spatula, weigh boat/paper, receiving flask, etc.) within the fume hood.

Handling: 2.1. Retrieve the 2-Amino-5-acetylpyridine container from its designated storage

location.[3] 2.2. Carefully open the container inside the fume hood to avoid generating dust.

2.3. Using a clean spatula, carefully transfer the desired amount of solid to a tared weigh

boat or paper. Minimize any dust formation during this process.[3][7] 2.4. Securely close the

primary container. 2.5. Carefully add the weighed solid to the reaction vessel or solvent.

Cleanup: 3.1. Clean the spatula thoroughly. 3.2. Dispose of the used weigh boat/paper and

any contaminated materials (like absorbent liners) in a designated solid hazardous waste

container.[2] 3.3. Wipe down the work surface within the fume hood. 3.4. Remove PPE in the

correct order (gloves first), washing hands thoroughly with soap and water after the

procedure is complete.[10][11]

Visualization: Standard Handling Workflow
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1. Preparation

2. Handling (in Fume Hood)

3. Cleanup & Decontamination

Don PPE

Verify Fume Hood Operation

Prepare Work Surface

Open Reagent Container

Weigh and Transfer Solid

Close Reagent Container

Dispose of Contaminated Items

Clean Equipment & Surface

Remove PPE & Wash Hands

Click to download full resolution via product page

Caption: Workflow for handling 2-Amino-5-acetylpyridine.
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Section 4: Storage and Chemical Incompatibility
Proper storage is essential for maintaining the chemical's integrity and preventing hazardous

situations.

Storage Conditions: Store the container tightly closed in a dry, cool, and well-ventilated

place.[3][7] Recommended storage temperatures are often between 2-8°C, and protection

from light may be advised. Keep the container away from heat, sparks, and open flames.[12]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong

bases.[12] Contact with these substances could lead to vigorous, exothermic reactions.

Section 5: Emergency Procedures
Immediate and correct response to an emergency can significantly reduce the severity of an

incident.

Skin Contact: Immediately take off contaminated clothing.[3] Wash the affected area with

plenty of soap and water for at least 15 minutes.[3][13] Seek medical attention if skin

irritation occurs or persists.[4][11]

Eye Contact: Immediately rinse the eyes cautiously with pure water for at least 15 minutes,

holding the eyelids open.[3] Remove contact lenses if present and easy to do.[11] Seek

immediate medical attention.[3][14]

Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for

breathing.[3][4] If breathing is difficult, give oxygen. If not breathing, provide artificial

respiration. Seek immediate medical attention.[3][13]

Ingestion: Rinse the mouth with water.[3] Do NOT induce vomiting.[13] Never give anything

by mouth to an unconscious person. Call a physician or Poison Control Center immediately.

[3][11]

Accidental Release (Spill):

Evacuate non-essential personnel from the area.[3]

Ensure adequate ventilation and remove all sources of ignition.[3]
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Wearing appropriate PPE, sweep up the solid material, avoiding dust formation.[7][13]

Collect the spilled material and place it in a suitable, closed, and labeled container for

disposal.[3][7]

Do not let the chemical enter drains.[3]

Visualization: Emergency Response Flowchart

Exposure Incident Occurs

Skin Contact? Eye Contact? Inhalation? Ingestion?

Remove clothing.
Wash with soap & water for 15 min.

Yes

Rinse with water for 15 min.
Remove contact lenses.

Yes

Move to fresh air.
Provide respiratory support.

Yes

Rinse mouth.
DO NOT induce vomiting.

Yes

Seek Immediate
Medical Attention

If irritation persists

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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